1-[N-methyl-N-(2,6-dimethylphenyl)-amino]-2-chloro-propane

• CAS No.: 83842-76-6
• Molecular Formula: C12H18ClN
• Molecular Weight: 211.73 g/mol
• IUPAC Name: N-(2-chloropropyl)-N,2,6-trimethylaniline
• InChI: InChI=1S/C12H18ClN/c1-9-6-5-7-10(2)12(9)14(4)8-11(3)13/h5-7,11H,8H2,1-4H3
• InChI Key: CWAFKSNAYJHGTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N(C)CC(C)Cl

Description

1-[N-methyl-N-(2,6-dimethylphenyl)-amino]-2-chloro-propane is a useful research compound. Its molecular formula is C12H18ClN and its molecular weight is 211.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

3.1 ml (4.6 g, 40 mmoles) of methanesulfonyl chloride are added dropwise, at a temperature not exceeding 20° C., to a solution of 7.0 g (36.2 mmoles) of 1-[N-methyl-N-(2,6-dimethylphenyl)-amino]-2-propanol and 5.45 ml (4.0 g, 40 mmoles) of triethyl amine in 50 ml of 1,2-dichloroethane, and the resulting mixture is stirred at room temperature for 3 hours. The mixture is washed then thrice with 30 ml of water, each, dried over anhydrous magnesium sulfate, the solvent is evaporated, and the oily residue is distilled under reduced pressure. 6.9 g (90.2%) of 1-[N-methyl-N-(2,6-dimethylphenyl)-amino]-2-chloro-propane are obtained; b.p.: 116°-118° C./133 Pa.